N-(2,2-Dimethylpropyl)-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide

• IUPAC Name: N-(2,2-dimethylpropyl)-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide
• InChI: InChI=1S/C17H24N2O2/c1-6-15(20)18-11-13-7-9-14(10-8-13)16(21)19(5)12-17(2,3)4/h6-10H,1,11-12H2,2-5H3,(H,18,20)
• InChI Key: XCMWJPPBCXXECD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN(C)C(=O)C1=CC=C(C=C1)CNC(=O)C=C
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

Benzamides are a class of compounds that contain a benzene ring attached to an amide functional group. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods and computational modeling. The exact structure would depend on the specific substituents attached to the benzamide core.

Chemical Reactions Analysis

The chemical reactions involving benzamides would depend on the specific substituents present on the benzene ring and the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its molecular weight, melting point, boiling point, solubility, and stability, can be determined using various experimental techniques.

Mechanism of Action

The mechanism of action of a benzamide derivative would depend on its specific structure and the biological system in which it is acting.

Future Directions

The future directions in the study of benzamides could involve the synthesis of new derivatives with improved properties, the development of more efficient synthesis methods, and the exploration of new applications in various fields.